Cas no 76017-87-3 (2-(1-Cyanoethyl)indole)
2-(1-Cyanoethyl)indole structure
Product Name:2-(1-Cyanoethyl)indole
CAS No:76017-87-3
MF:C11H10N2
MW:170.210502147675
CID:560840
PubChem ID:4591210
Update Time:2025-04-19
2-(1-Cyanoethyl)indole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-acetonitrile,a-methyl-
- 2-(1-Cyanoethyl)indole
- AC1NEF3N
- AG-H-03214
- A-Methyl-1H-indole-2-acetonitrile
- CTK5E2366
- SureCN9324354
- 76017-87-3
- 2-(1H-indol-2-yl)propanenitrile
- FT-0665285
- EN300-1856304
- SCHEMBL9324354
- AKOS006279642
- CS-0455565
- alpha-cyanoethylindole
- DTXSID20404642
-
- Inchi: 1S/C11H10N2/c1-8(7-12)11-6-9-4-2-3-5-10(9)13-11/h2-6,8,13H,1H3
- InChI Key: UGPRHWJHDKGZJI-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2C=C1C(C#N)C
Computed Properties
- Exact Mass: 170.084398327g/mol
- Monoisotopic Mass: 170.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 39.6Ų
2-(1-Cyanoethyl)indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C980450-5mg |
2-(1-Cyanoethyl)indole |
76017-87-3 | 5mg |
$ 98.00 | 2023-09-08 | ||
| TRC | C980450-10mg |
2-(1-Cyanoethyl)indole |
76017-87-3 | 10mg |
$ 138.00 | 2023-09-08 | ||
| TRC | C980450-25mg |
2-(1-Cyanoethyl)indole |
76017-87-3 | 25mg |
$ 305.00 | 2023-09-08 | ||
| TRC | C980450-50mg |
2-(1-Cyanoethyl)indole |
76017-87-3 | 50mg |
$580.00 | 2023-05-18 | ||
| TRC | C980450-100mg |
2-(1-Cyanoethyl)indole |
76017-87-3 | 100mg |
$1068.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-501676-0.5mg |
2-(1-Cyanoethyl)indole-13C215N, |
76017-87-3 | 0.5mg |
¥7070.00 | 2023-09-05 | ||
| Enamine | EN300-1856304-1g |
2-(1H-indol-2-yl)propanenitrile |
76017-87-3 | 1g |
$1272.0 | 2023-09-18 | ||
| Enamine | EN300-1856304-5g |
2-(1H-indol-2-yl)propanenitrile |
76017-87-3 | 5g |
$3687.0 | 2023-09-18 | ||
| Enamine | EN300-1856304-10g |
2-(1H-indol-2-yl)propanenitrile |
76017-87-3 | 10g |
$5467.0 | 2023-09-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-501676-0.5 mg |
2-(1-Cyanoethyl)indole-13C215N, |
76017-87-3 | 0.5 mg |
¥7,070.00 | 2023-07-11 |
2-(1-Cyanoethyl)indole Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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